Cas no 20494-84-2 (2,2-Dimethylphenalene-1,3-dione)

2,2-Dimethylphenalene-1,3-dione structure
20494-84-2 structure
Product Name:2,2-Dimethylphenalene-1,3-dione
CAS No:20494-84-2
MF:C15H12O2
MW:224.254584312439
CID:2840630
PubChem ID:11117688
Update Time:2025-04-21

2,2-Dimethylphenalene-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • BDBM50426847
    • CHEMBL2323368
    • DTXSID10455845
    • 20494-84-2
    • 2,2-Dimethylphenalene-1,3-dione
    • Inchi: 1S/C15H12O2/c1-15(2)13(16)10-7-3-5-9-6-4-8-11(12(9)10)14(15)17/h3-8H,1-2H3
    • InChI Key: AYWMGPVWKRJKOT-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC3=CC=CC(C(C1(C)C)=O)=C23

Computed Properties

  • Exact Mass: 224.083729621g/mol
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.1Ų
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